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Clinical Efficacy & Protocol Comparison

The most compelling recent clinical evidence for tetracaine hydrochloride comes from its use in painless
cystoscopy. The table below summarizes a 2025 prospective randomized controlled trial that compared a

combined anesthetic approach to intravenous anesthesia alone [1] [2].

Tetracaine Jelly + Intravenous Intravenous Anesthesia Alone
Parameter .
Anesthesia (Control)
Additional Propofol Dose 0 (0,5) mL 5 (5, 10) mL
Total Surgical Time 12 (9, 16.25) min 22 (16, 26.5) min
Cystoscopy Time 5 (3, 9.75) min 12 (9, 16) min
Anesthesia Time 5 (3, 70) min 8 (4, 10) min
Post-operative SpO2 100 (99, 100) % 99 (99, 100) %
Complications/Adverse None observed None observed
Events
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This study demonstrates that the combined regimen reduces propofol requirements and shortens procedure

times while maintaining high safety [1].

Detailed Experimental Protocol

The clinical data in the table above was generated using the following rigorous methodology [1] [2]:

e Study Design: Prospective, randomized controlled trial at Beijing Tsinghua Changgung Hospital
(2023-2024).

¢ Participants: 60 male inpatients requiring cystoscopic ureteral stent removal.

¢ Intervention Group: Received 10 mL of tetracaine hydrochloride jelly via the urethra in addition to
standard intravenous anesthesia (1.5 mg/kg propofol and 0.15 pg/kg remifentanil).

e Control Group: Received 10 mL of glycerin via the urethra with the same standard intravenous
anesthesia.

e Procedure: The cystoscopy commenced 4 minutes after the urethral instillation. Patients maintained
spontaneous breathing, and additional propofol (0.5 mg/kg) was administered only if signs of pain
were observed.

¢ Primary Outcome: Total dosage of propofol used.

e Secondary Outcomes: Cystoscopy time, anesthesia recovery time, and vital signs.

Molecular Mechanisms & Safety Considerations

Beyond its clinical efficacy, recent studies have investigated tetracaine's effects at the cellular level, revealing

insights relevant to its safety profile and potential anti-tumor applications.

Signaling Pathways in Cytotoxicity

Tetracaine hydrochloride can induce a specific type of inflammatory cell death known as pyroptosis in
certain cell types. The diagram below illustrates the two key signaling pathways identified in macrophages

and uveal melanoma cells [3] [4].
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This multi-pathway induction of pyroptosis underscores the importance of appropriate dosage to avoid local
anesthetic toxicity in normal cells. Conversely, this cytotoxic effect is also being investigated for its potential

to kill tumor cells, such as in uveal melanoma [3] [4].

Interpretation Guide for Professionals

¢ For Clinical Researchers: The combination of tetracaine hydrochloride jelly with intravenous
anesthetics is a validated strategy for "painless” urological procedures. It enhances patient comfort
and procedural efficiency by reducing the required dose of systemic anesthetic agents [1].

¢ For Translational Scientists: The induction of pyroptosis presents a double-edged sword. It is a
crucial mechanism of cytotoxicity to be managed for drug safety but also represents a potential novel
mechanism for anti-cancer drug development [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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